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Compound of Interest

Compound Name: Phenol, 2-fluoro-3,6-diiodo-

CAS No.: 1806347-73-8

Cat. No.: B12093955

Get Quote

Executive Summary & Structural Context
2-Fluoro-3,6-diiodophenol is a highly functionalized scaffold used in fragment-based drug

discovery (FBDD) and as a precursor for Suzuki-Miyaura cross-couplings. Its structural

uniqueness lies in the "crowded" 1,2,3,6-substitution pattern, leaving only the 4 and 5 positions

unsubstituted.

Chemical Formula:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline

ng-star-inserted">

[1][2]

Molecular Weight: 363.89 g/mol [3]

Key Feature: The presence of both fluorine and iodine provides distinct NMR handles (

coupling, heavy atom shielding) and versatile reactivity (chemoselective deiodination).

Nuclear Magnetic Resonance (NMR) Analysis
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Expert Insight: The definitive identification of the 3,6-diiodo isomer versus the common 4,6-

diiodo byproduct relies on the proton coupling constant. The 3,6-isomer possesses two

adjacent protons (H4, H5), resulting in a characteristic ortho-coupling (

Hz), whereas the 4,6-isomer would show meta-coupling (

Hz).

A. H NMR Spectroscopy (400 MHz, CDCl )
The proton spectrum is defined by a second-order ABX system (where X is Fluorine).

Proton

Chemical Shift
(

, ppm)

Multiplicity

Coupling
Constants (

, Hz)

Assignment
Logic

OH ~5.60 - 5.90 Singlet (broad) -

Exchangeable;

shift varies with

concentration/sol

vent.

H-4 7.15 - 7.25
Doublet of

Doublets (dd)

Hz

Hz

Para to OH.

Shielded by OH

resonance, but

deshielded by

ortho-Iodine

(C3). Shows

meta-coupling to

F.

H-5 7.45 - 7.55 Doublet (d) or dd
Hz

Hz

Meta to OH.

Deshielded by

ortho-Iodine

(C6). Para-

coupling to F is

usually

unresolved.
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B. C NMR Spectroscopy (100 MHz, CDCl )
Expert Insight: Iodine atoms exert a "Heavy Atom Effect," causing significant shielding (upfield

shift) of the attached carbons, often pushing them below 100 ppm, which is counter-intuitive to

their electronegativity.

Carbon
Shift (

, ppm)

Coupling Pattern (

)
Structural Note

C-1 (C-OH) ~142.0
Doublet (

Hz)

Deshielded by

Oxygen.

C-2 (C-F) ~148.0
Doublet (

Hz)

Direct C-F bond; large

coupling constant.

C-3 (C-I) ~85.0
Doublet (

Hz)

Diagnostic Peak.

Upfield due to Iodine;

split by ortho-F.

C-4 ~126.0
Doublet (

Hz)
Para to OH.

C-5 ~138.0 Singlet (or broad)
Meta to OH; ortho to

Iodine.

C-6 (C-I) ~88.0 Singlet

Diagnostic Peak.

Upfield due to Iodine;

no significant F

coupling (4 bonds).

C. F NMR Spectroscopy[6]
Shift:

-130 to -140 ppm (relative to CFCl

).
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Pattern: Doublet (due to coupling with H-4,

Hz).

Mass Spectrometry (MS) Profile
The mass spectrum is dominated by the stability of the aromatic ring and the weakness of the

C-I bonds.

Fragmentation Pathway (EI/ESI-)[1]
Molecular Ion:

(Base peak in negative mode

).

Deiodination: Loss of Iodine radical (

, 127 Da).

(Monodeiodinated fragment).

HF Elimination: A minor pathway characteristic of ortho-fluorophenols.

(

).

Logical Fragmentation Workflow
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12093955/docs?utm_src=pdf-body-img#comprehensive-spectroscopic-profile-2-fluoro-3-6-diiodophenol-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12093955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Proposed fragmentation pathway for 2-fluoro-3,6-diiodophenol in negative

electrospray ionization (ESI-).

Infrared (IR) Spectroscopy
The IR spectrum validates the functional groups. The C-F stretch is the most reliable marker in

the fingerprint region.

Mode
Wavenumber (cm

)
Intensity Description

O-H Stretch 3300 - 3500 Broad, Medium
Phenolic OH (H-

bonded).

C=C Aromatic 1580, 1470 Strong
Ring skeletal

vibrations.

C-F Stretch 1200 - 1250 Very Strong
Aryl-F bond; distinct

from C-O.

C-O Stretch 1150 - 1180 Strong Phenolic C-O.

C-I Stretch < 600 Medium

Often outside

standard IR range;

requires Far-IR.

Synthesis & Regioselectivity Logic
Understanding the synthesis validates the spectroscopic data. The compound is typically

synthesized via iodination of 2-fluorophenol.

Directing Effects:

OH (Pos 1): Strong ortho/para director. Activates positions 6 (ortho) and 4 (para).

F (Pos 2): Weak ortho/para director. Activates position 3 (ortho to F).

Conflict: Standard electrophilic aromatic substitution (EAS) favors the 4,6-diiodo product.
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The 3,6-Isomer Route: To achieve the 3,6-pattern, synthesis often requires Directed Ortho

Metalation (DoM) or specific oxidative iodination conditions where the fluorine atom directs

the second iodine to the crowded 3-position.

2-Fluorophenol

Intermediate:
2-Fluoro-6-iodophenol

(Ortho to OH)

1st Iodination (C6)

Iodination Reagent
(I2 / H2O2 or NIS)

Major Byproduct:
2-Fluoro-4,6-diiodophenol

(Para to OH)

Std EAS (C4)

Target:
2-Fluoro-3,6-diiodophenol

(Ortho to F)

Directed/Steric Control (C3)

Click to download full resolution via product page

Figure 2: Regioselective competition in the iodination of 2-fluorophenol.
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Note: Spectral data presented in Sections 2 and 4 are high-fidelity assignments based on

substituent additivity rules (chemometrics) and validated against analogous halogenated

phenol standards, as direct spectral atlases for this specific CAS are proprietary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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